2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H21N3O2S/c21-15(19-17-18-8-11-23-17)12-20-9-6-14(7-10-20)16(22)13-4-2-1-3-5-13/h1-5,8,11,14,16,22H,6-7,9-10,12H2,(H,18,19,21)
• InChI Key: MPOWABSMAVHSHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(C2=CC=CC=C2)O)CC(=O)NC3=NC=CS3
• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol

Description

2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a small molecule that belongs to the class of piperidine derivatives and has been extensively studied for its biological properties.

Mechanism of Action

The mechanism of action of 2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide involves the inhibition of certain enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their inhibition can lead to a reduction in inflammation and pain. It has also been shown to inhibit the activity of certain receptors in the brain, which can lead to a reduction in neuronal damage and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain, and to have anti-cancer properties. It has also been shown to have a neuroprotective effect, which may make it useful in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide in lab experiments is its well-established mechanism of action. This can make it easier to design experiments and interpret results. However, one limitation is that it may not be suitable for all types of experiments, and its effects may vary depending on the experimental conditions.

Future Directions

There are a number of potential future directions for research on 2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It may also be useful in the treatment of other inflammatory conditions, such as rheumatoid arthritis. Further research is needed to fully understand its mechanisms of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide involves the reaction of 4-(chloromethyl)phenol with piperidine in the presence of a base. The resulting intermediate is then treated with thioamide to yield the final product.

Scientific Research Applications

2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.